Cas no 2639437-68-4 (tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate)

• Product Name: tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate
• CAS No: 2639437-68-4
• MF: C₁₆H₁₇ClN₂O₂S
• MW: 336.836381673813
• CID: 5665282
• PubChem ID: 165901879
• Update Time: 2025-06-12

tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27725967
• 2639437-68-4
• tert-butyl 3-amino-4-[(5-chloropyridin-2-yl)sulfanyl]benzoate
• tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate

• Inchi： 1S/C16H17ClN2O2S/c1-16(2,3)21-15(20)10-4-6-13(12(18)8-10)22-14-7-5-11(17)9-19-14/h4-9H,18H2,1-3H3
• InChI Key： BQAYFYSAYRLTGV-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)SC1C=CC(=CC=1N)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.0699267g/mol
• Monoisotopic Mass: 336.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 90.5Ų

Additional information on tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate

Introduction to Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate (CAS No. 2639437-68-4)

Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate, identified by its CAS number 2639437-68-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfanylbenzoates, which are known for their diverse biological activities and potential applications in drug development. The presence of a tert-butyl group, an amino substituent, and a 5-chloropyridin-2-yl moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration.

The molecular structure of Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate can be described as a benzoic acid derivative with functional groups strategically positioned to enhance its interactions with biological targets. The tert-butyl group contributes to steric hindrance, which can influence the compound's binding affinity and selectivity. Meanwhile, the amino group serves as a hydrogen bond acceptor, facilitating interactions with polar residues in protein targets. The 5-chloropyridin-2-yl substituent introduces additional electronic and steric effects, potentially modulating the compound's pharmacokinetic profile.

In recent years, there has been growing interest in the development of small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. Sulfanylbenzoates, including derivatives like Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate, have been identified as potential PPI modulators due to their ability to disrupt or stabilize protein complexes involved in various disease pathways. For instance, studies have shown that sulfanylbenzoates can interact with specific domains of kinases and transcription factors, thereby influencing cellular signaling cascades.

One of the most compelling aspects of Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate is its potential role in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The structural features of the molecule allow it to engage with target proteins in a manner that could lead to novel therapeutic interventions.

The synthesis of Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tert-butyl group typically involves an alkylation reaction, while the attachment of the amino and 5-chloropyridin-2-yl substituents requires careful selection of reagents and catalysts. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic core of the molecule efficiently.

From a pharmacological perspective, the bioactivity of Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate has been evaluated through both in vitro and in vivo studies. In cell-based assays, this compound has demonstrated potential inhibitory effects on enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are central mediators of inflammatory responses. Additionally, preclinical studies suggest that it may exhibit anti-proliferative properties in certain cancer cell lines by interfering with critical signaling pathways.

The pharmacokinetic properties of Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate are also of great interest. Due to its molecular size and functional groups, it is expected to have moderate solubility in both aqueous and lipid environments, which could influence its absorption, distribution, metabolism, and excretion (ADME) profile. Further studies are needed to optimize its pharmacokinetic characteristics through structural modifications or formulation strategies.

In conclusion, Tert-butyl 3-amino-4-(5-chloropyridin-2-yl)sulfanylbenzoate (CAS No. 2639437-68-4) represents a promising lead compound for pharmaceutical development. Its unique structural features and demonstrated bioactivity make it a valuable asset for researchers exploring novel therapeutic interventions. As our understanding of disease mechanisms continues to evolve, compounds like this are likely to play an increasingly important role in addressing complex medical challenges.